Cas no 79917-01-4 (Thiophene,2-methyl-5-(1-propyn-1-yl)-)

• Product Name: Thiophene,2-methyl-5-(1-propyn-1-yl)-
• CAS No: 79917-01-4
• MF: C₈H₈S
• MW: 136.214120864868
• CID: 556887
• Update Time: 2024-01-30

Thiophene,2-methyl-5-(1-propyn-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Thiophene,2-methyl-5-(1-propyn-1-yl)-
• Thiophene,2-methyl-5-(1-propynyl)- (9CI)
• Thiophene, 2-methyl-5-(1-propynyl)- (9CI)

• Inchi： 1S/C8H8S/c1-3-4-8-6-5-7(2)9-8/h5-6H,1-2H3
• InChI Key： PXWCFBCFKKNROG-UHFFFAOYSA-N
• SMILES： C1(C)SC(C#CC)=CC=1

Computed Properties

• Exact Mass: 136.035
• Monoisotopic Mass: 136.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.2A^2